2-Cyclobutyl-2-hydroxymethylpropane-1,3-diol

• Molecular Formula: C8H16O3
• Molecular Weight: 160.21 g/mol
• IUPAC Name: 2-cyclobutyl-2-(hydroxymethyl)propane-1,3-diol
• InChI: InChI=1S/C8H16O3/c9-4-8(5-10,6-11)7-2-1-3-7/h7,9-11H,1-6H2
• InChI Key: CPZYNTYOOCTHNB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)C(CO)(CO)CO

Description

2-Cyclobutyl-2-hydroxymethylpropane-1,3-diol is a useful research compound. Its molecular formula is C8H16O3 and its molecular weight is 160.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-benzyloxymethyl-2-cyclobutylpropane-1,3-diol (49 g, 0.2 mol) in dry ether (200 ml) was added to liquid ammonia (450 ml) stirred at -70° C. Sodium pellets (14 g, 0.6 mol) were added and the stirred mixture was allowed to warm to -33° C. over 2 hours. Ammonium chloride (35 g, 0.65 mol) was added and the ammonia was allowed to evaporate overnight. The solid residue was extracted with ether, the extracts were combined, filtered and evaporated to leave 2-cyclobutyl-2-hydroxymethylpropane-1,3-diol as an oil (27.9 g, 87%) which was purified on a silica column eluting with chloroform then increasing amounts of chloroform:methanol (up to 9:1 v/v).